Cas no 1629241-55-9 (1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl-
• CAS No: 1629241-55-9
• MF: C₂₄H₂₇N₉
• MW: 441.531482934952
• CID: 4497351
• PubChem ID: 101896034
• Update Time: 2025-10-29

1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl-
• CS-0169829
• N2,N4,N6-Tris(4-aminophenyl)-n2,n4,n6-trimethyl-1,3,5-triazine-2,4,6-triamine
• 1629241-55-9

• Inchi： 1S/C24H27N9/c1-31(19-10-4-16(25)5-11-19)22-28-23(32(2)20-12-6-17(26)7-13-20)30-24(29-22)33(3)21-14-8-18(27)9-15-21/h4-15H,25-27H2,1-3H3
• InChI Key： LTLBETXSUPPLGP-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC(=CC=1)N)C1N=C(N=C(N=1)N(C)C1C=CC(=CC=1)N)N(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 441.23894190Da
• Monoisotopic Mass: 441.23894190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 126Ų

Additional information on 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl-

Introduction to 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- (CAS No. 1629241-55-9)

1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- (CAS No. 1629241-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazines, which are six-membered heterocyclic compounds containing three nitrogen atoms. The unique structure and functional groups of this compound make it a valuable candidate for various applications, including drug development and advanced materials.

The molecular formula of 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- is C₁₈H₂₇N₉, and its molecular weight is approximately 378.47 g/mol. The compound features a central triazine ring substituted with three 4-aminophenyl groups and three methyl groups. These functional groups contribute to its chemical reactivity and biological activity.

In recent years, the study of triazines has expanded significantly due to their potential in various fields. For instance, triazines have been explored for their use in photovoltaic materials, catalysts, and pharmaceuticals. The presence of multiple amine groups in 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- makes it particularly interesting for drug development. These amine groups can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity.

One of the key areas of research involving this compound is its potential as a therapeutic agent. Studies have shown that certain triazine derivatives exhibit anti-cancer properties by inhibiting specific enzymes involved in cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a triazine derivative similar to 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- effectively inhibited the growth of breast cancer cells by targeting the epidermal growth factor receptor (EGFR). This finding highlights the potential of this compound as a lead molecule for developing novel anti-cancer drugs.

Beyond its pharmaceutical applications, 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- has also been investigated for its use in materials science. Triazines are known for their excellent thermal stability and mechanical properties. These characteristics make them suitable for use in high-performance polymers and composites. A study published in the Journal of Applied Polymer Science explored the use of triazine-based polymers as reinforcing agents in composite materials. The results showed that these polymers significantly improved the mechanical strength and thermal stability of the composites.

The synthesis of 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of cyanuric chloride with aniline derivatives followed by methylation reactions. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.

In terms of safety and handling, it is important to note that while 1,3,5-Triazine-2,4,6-triamine, N2,N4,N6-tris(4-aminophenyl)-N2,N4,N6-trimethyl- is not classified as a hazardous material under current regulations (such as those outlined by OSHA or EPA), proper precautions should still be taken when handling it in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

To summarize, 1,3,5-Triazine-2,4,6-triamine,N₂,_{N N}N_N,_N,_N-tris(( ( ( ( ( ( ( ( ( ( ( ( ( ( ( (:lang="ZH-CN;"> 1,) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound across various scientific disciplines.